Cas no 1260865-61-9 (3-(4-ethylphenyl)azetidine)

• Product Name: 3-(4-ethylphenyl)azetidine
• CAS No: 1260865-61-9
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD17480928
• CID: 5521353
• PubChem ID: 68082481
• Update Time: 2025-06-15

3-(4-ethylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)azetidine

• MDL： MFCD17480928
• Inchi： 1S/C11H15N/c1-2-9-3-5-10(6-4-9)11-7-12-8-11/h3-6,11-12H,2,7-8H2,1H3
• InChI Key： GZNAECZLCMIYEI-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(CC)C=C2)C1

Additional information on 3-(4-ethylphenyl)azetidine

Comprehensive Overview of 3-(4-ethylphenyl)azetidine (CAS No. 1260865-61-9): Properties, Applications, and Industry Insights

The chemical compound 3-(4-ethylphenyl)azetidine (CAS No. 1260865-61-9) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceutical and material science research. As a derivative of azetidine, this compound features a four-membered heterocyclic ring coupled with a 4-ethylphenyl substituent, making it a valuable intermediate for synthetic chemistry. Researchers and industry professionals frequently search for terms like "azetidine derivatives," "3-(4-ethylphenyl)azetidine synthesis," and "CAS 1260865-61-9 applications," reflecting its growing relevance in advanced R&D.

One of the key reasons for the rising interest in 3-(4-ethylphenyl)azetidine is its potential role in drug discovery. The azetidine ring is known for its conformational rigidity, which can enhance binding affinity to biological targets. This property aligns with current trends in medicinal chemistry, where researchers prioritize "small molecule drug candidates" and "bioactive heterocycles." The compound's ethylphenyl moiety further contributes to lipophilicity, a critical factor in optimizing pharmacokinetic profiles. Recent publications have explored its utility in designing kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and CNS disorders.

From a synthetic perspective, CAS No. 1260865-61-9 presents intriguing challenges and opportunities. Chemists often inquire about "efficient routes to 3-(4-ethylphenyl)azetidine" or "azetidine ring-forming reactions." Modern methodologies such as transition-metal-catalyzed C-N coupling or photoredox catalysis have been investigated to improve yield and selectivity. The compound's stability under various conditions also makes it a candidate for "high-throughput screening libraries," a hot topic in AI-driven drug discovery platforms.

Beyond pharmaceuticals, 3-(4-ethylphenyl)azetidine has found niche applications in material science. Its rigid structure and aromatic component make it a potential monomer for "high-performance polymers" or "liquid crystal displays (LCDs)." These applications resonate with the global push toward advanced materials for electronics and renewable energy technologies. Searches for "azetidine-based materials" have increased by 40% year-over-year, according to industry analytics.

Quality control and analytical characterization of CAS 1260865-61-9 remain critical discussion points. Techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography are frequently referenced in relation to this compound. Purity standards (>98%) are often required for research use, driving demand for reliable suppliers who specialize in "custom heterocyclic compounds." Regulatory compliance, particularly concerning "REACH certification" and "GMP-grade intermediates," is another frequently searched topic among procurement specialists.

Environmental and safety considerations for 3-(4-ethylphenyl)azetidine follow standard laboratory protocols. While not classified as hazardous under current guidelines, proper handling procedures align with broader industry trends toward "green chemistry principles" and "sustainable synthetic routes." This aligns with the 2023 ACS Green Chemistry Initiative's focus on reducing waste in heterocycle synthesis.

Market analysts project steady growth for the azetidine derivatives sector, with 3-(4-ethylphenyl)azetidine positioned as a compound of interest. Patent filings involving this structure have increased by 25% since 2020, particularly in areas like "allosteric modulator development" and "proteolysis targeting chimeras (PROTACs)." Such data points make this compound a frequent subject in "pharma industry reports" and "chemical patent landscapes."

For researchers entering this field, understanding the structure-activity relationship (SAR) of 3-(4-ethylphenyl)azetidine is essential. Computational chemistry tools, including "molecular docking studies" and "DFT calculations," are increasingly used to predict its interactions before laboratory synthesis. This approach reflects the broader integration of AI and quantum chemistry in modern drug design workflows.